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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

solid, isotopically labeled Cyanamide-¹⁵N₂. While many bulk properties are similar to its

unlabeled analogue, this guide also details the critical differences in spectroscopic properties

and molecular weight. It includes summaries of quantitative data, detailed experimental

protocols for characterization, and logical diagrams to illustrate key chemical concepts and

workflows.

Quantitative Physical Data
Isotopic substitution of ¹⁴N with ¹⁵N has a negligible effect on macroscopic physical properties

such as melting point, density, and solubility. However, it results in a significant change in

molecular weight and vibrational frequencies. The following tables summarize the key physical

properties of solid cyanamide.

Table 1: General Physical Properties
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Property Value Source(s)

Appearance

Colorless, hygroscopic,

deliquescent orthorhombic

crystals.

[1]

Molecular Formula CH₂¹⁵N₂

Molar Mass 44.025 g/mol (Calculated)

Melting Point 44 - 46 °C (111 - 115 °F) [2][3]

Density 1.282 g/cm³ [1][4][5]

Odor Pungent [5]

Table 2: Thermodynamic Properties

Property Value Source(s)

Boiling Point

260 °C (decomposes at 760

mmHg)140 °C (at 19

mmHg)83 °C (at 0.5 mmHg)

[1][2]

Enthalpy of Fusion (ΔfusH) 7.27 kJ/mol [6]

Standard Enthalpy of

Formation (ΔfH solid)
58.8 kJ/mol (at 298 K) [6][7]

Solid Phase Heat Capacity

(Cp,solid)
78.2 J/(mol·K) (at 300 K) [7][8]

Flash Point 141 °C (286 °F) (closed cup) [4][9]

Table 3: Solubility Data
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Solvent Solubility Temperature (°C) Source(s)

Water 85 g / 100 mL 25 [2][9]

Ethanol Soluble 20

Diethyl Ether Soluble 20 [1][6]

Acetone Soluble 20 [1][6]

Benzene Very sparingly soluble 20 [1]

Cyclohexane Practically insoluble 20 [1]

Molecular Structure and Spectroscopy
Cyanamide exists in a dynamic equilibrium between two tautomeric forms: the dominant amino-

nitrile form (H₂N−C≡N) and the carbodiimide form (HN=C=NH).[2][10] This equilibrium is a key

aspect of its chemistry.

Cyanamide-Carbodiimide Tautomerism.

The primary impact of ¹⁵N isotopic labeling is on the vibrational spectra (Infrared and Raman)

due to the increased mass of the nitrogen atoms. The stretching frequency of the C≡N and C-

¹⁵N bonds will be shifted to lower wavenumbers compared to the unlabeled compound, a

phenomenon that can be precisely measured and is critical for isotopic analysis. The IR

spectrum of unlabeled cyanamide shows a strong, characteristic doublet for the nitrile stretch

between 2225-2260 cm⁻¹.[5] For Cyanamide-¹⁵N₂, this peak is expected to be shifted to a

lower frequency.

Experimental Protocols
Detailed methodologies for determining the physical characteristics of solid Cyanamide-¹⁵N₂

are outlined below.

Sample Preparation: Accurately weigh 1-5 mg of solid Cyanamide-¹⁵N₂ into a standard

aluminum DSC pan. Hermetically seal the pan to prevent sublimation or decomposition.

Prepare an identical empty pan to serve as a reference.
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Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell

with a dry, inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

Thermal Program:

Equilibrate the cell at a temperature well below the expected melting point (e.g., 25 °C).

Ramp the temperature at a controlled rate (e.g., 5-10 °C/min) to a temperature above the

melting point (e.g., 60 °C).

Data Analysis: The melting point is determined as the onset temperature or the peak

temperature of the endothermic event on the resulting thermogram. The area under the peak

can be integrated to calculate the enthalpy of fusion.

Procedure: Add an excess amount of solid Cyanamide-¹⁵N₂ to a known volume of the solvent

(e.g., water) in a sealed flask.

Equilibration: Agitate the flask in a constant temperature bath (e.g., 25 °C) for a sufficient

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis: After equilibration, cease agitation and allow the undissolved solid to settle.

Carefully extract a sample of the supernatant, ensuring no solid particles are included

(centrifugation or filtration may be necessary).

Quantification: Dilute the aliquot with a suitable solvent and determine the concentration of

Cyanamide-¹⁵N₂ using a calibrated analytical method such as UV-Vis spectroscopy, HPLC,

or, more specifically for labeled compounds, Mass Spectrometry.

FTIR Spectroscopy (Attenuated Total Reflectance - ATR):

Place a small amount of the solid Cyanamide-¹⁵N₂ directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Acquire the spectrum over the desired range (e.g., 4000-400 cm⁻¹) by co-adding a

sufficient number of scans (e.g., 32 or 64) for a good signal-to-noise ratio.
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The resulting spectrum will show characteristic absorption bands for the N-H, C≡N, and C-

N functional groups, with the vibrational frequencies for the nitrogen-containing groups

shifted due to the ¹⁵N isotope.

Raman Spectroscopy:

Place the solid sample in a glass capillary tube or on a microscope slide.

Focus the laser (e.g., 785 nm) onto the sample.

Acquire the Raman spectrum, collecting the scattered light. The C≡N stretch is typically a

strong and sharp peak in the Raman spectrum, making it an excellent diagnostic band.

Cyanamide-¹⁵N₂ is an ideal internal standard for the precise quantification of natural (¹⁴N₂)

cyanamide in complex matrices using the stable isotope dilution (SID) method with Gas

Chromatography-Mass Spectrometry (GC-MS).[11][12][13]

Analyte Sample
(containing ¹⁴N₂-Cyanamide)

Add known amount of
Internal Standard (¹⁵N₂-Cyanamide)

Extraction / Cleanup

Gas Chromatography (GC)
Separation

Mass Spectrometry (MS)
Detection

Elution

Generate Mass Chromatograms
(m/z 42 for ¹⁴N₂)
(m/z 44 for ¹⁵N₂)

Calculate Peak Area Ratio
(Area m/z 42 / Area m/z 44)

Quantify ¹⁴N₂-Cyanamide
using Calibration Curve

Click to download full resolution via product page

Workflow for Cyanamide Quantification using SID-GC-MS.

Protocol Outline:
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Standard Preparation: Prepare a series of calibration standards containing known

concentrations of unlabeled (¹⁴N₂) cyanamide and a fixed concentration of Cyanamide-¹⁵N₂

internal standard.

Sample Spiking: To the unknown sample, add the same fixed amount of Cyanamide-¹⁵N₂

internal standard as used in the calibration standards.[11]

Extraction: Perform a suitable extraction to isolate the cyanamide from the sample matrix.

GC-MS Analysis: Inject the prepared sample into the GC-MS system. The GC separates

cyanamide from other matrix components. The MS detector is set to monitor the molecular

ions of both the analyte and the internal standard (m/z 42 for ¹⁴N₂-cyanamide and m/z 44 for

¹⁵N₂-cyanamide).[11][13]

Quantification: Construct a calibration curve by plotting the ratio of the peak areas (Area₄₂ /

Area₄₄) against the concentration of the unlabeled cyanamide standards. The concentration

of cyanamide in the unknown sample is then determined from its measured peak area ratio

using this calibration curve.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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